Cas no 351002-97-6 (Benzoic acid,2,5-diethoxy-, ethyl ester)

Benzoic acid,2,5-diethoxy-, ethyl ester Properties

Names and Identifiers

• Benzoic acid,2,5-diethoxy-, ethyl ester
• ethyl 2,5-diethoxybenzoate
• Ethyl-2,5-diethoxybenzoate
• DTXSID70393375
• 351002-97-6
• SCHEMBL3999898
• VTTHMKXCMAWQTF-UHFFFAOYSA-N
• Ethyl-2,5-diethoxybenzoate, 97%
• Ethyl-2 5-diethoxybenzoate 97
• J-019902
• +Expand

• MDL： MFCD03427018
• InChIKey： VTTHMKXCMAWQTF-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O4/c1-4-15-10-7-8-12(16-5-2)11(9-10)13(14)17-6-3/h7-9H,4-6H2,1-3H3
• SMILES： CCOC1C=CC(OCC)=C(C(OCC)=O)C=1

Computed Properties

• Exact Mass: 238.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 238.121
• Heavy Atom Count: 17
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• LogP: 2.66070
• PSA: 44.76000
• Refractive Index: n20/D 1.5100(lit.)
• Boiling Point: 303-304 °C(lit.)
• Flash Point: >230 °F
• Color/Form: solid
• Solubility: Not determined
• Density: 1.054 g/mL at 25 °C(lit.)

Benzoic acid,2,5-diethoxy-, ethyl ester Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

Benzoic acid,2,5-diethoxy-, ethyl ester Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%